Cas no 2353686-54-9 (3-{(benzyloxy)carbonylamino}-4-(2,4,5-trifluorophenyl)butanoic acid)

• Product Name: 3-{(benzyloxy)carbonylamino}-4-(2,4,5-trifluorophenyl)butanoic acid
• CAS No: 2353686-54-9
• MF: C₁₈H₁₆F₃NO₄
• MW: 367.319155693054
• CID: 5655353
• PubChem ID: 66660675
• Update Time: 2025-08-04

3-{(benzyloxy)carbonylamino}-4-(2,4,5-trifluorophenyl)butanoic acid Chemical and Physical Properties

Names and Identifiers

• Benzenebutanoic acid, 2,4,5-trifluoro-β-[[(phenylmethoxy)carbonyl]amino]-
• EN300-27724141
• 2353686-54-9
• SCHEMBL344346
• 3-{[(benzyloxy)carbonyl]amino}-4-(2,4,5-trifluorophenyl)butanoic acid
• 3-{(benzyloxy)carbonylamino}-4-(2,4,5-trifluorophenyl)butanoic acid

• Inchi： 1S/C18H16F3NO4/c19-14-9-16(21)15(20)7-12(14)6-13(8-17(23)24)22-18(25)26-10-11-4-2-1-3-5-11/h1-5,7,9,13H,6,8,10H2,(H,22,25)(H,23,24)
• InChI Key： HHEMJGOXMZXTNR-UHFFFAOYSA-N
• SMILES： FC1C=C(C(=CC=1CC(CC(=O)O)NC(=O)OCC1C=CC=CC=1)F)F

Computed Properties

• Exact Mass: 367.10314248g/mol
• Monoisotopic Mass: 367.10314248g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 26
• Rotatable Bond Count: 8
• Complexity: 473
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 75.6Ų

Experimental Properties

• Density: 1.365±0.06 g/cm3(Predicted)
• Boiling Point: 523.5±50.0 °C(Predicted)
• pka: 4.30±0.10(Predicted)

Additional information on 3-{(benzyloxy)carbonylamino}-4-(2,4,5-trifluorophenyl)butanoic acid

3-{(Benzyloxy)carbonylamino}-4-(2,4,5-trifluorophenyl)butanoic Acid: A Comprehensive Overview

The compound with CAS No. 2353686-54-9, known as 3-{(benzyloxy)carbonylamino}-4-(2,4,5-trifluorophenyl)butanoic acid, is a highly specialized organic molecule that has garnered significant attention in the fields of medicinal chemistry and pharmacology. This compound is characterized by its unique structure, which incorporates a trifluorophenyl group and a benzyloxycarbonyl (Cbz) protecting group. The presence of these functional groups makes it a valuable intermediate in the synthesis of various bioactive compounds.

Recent studies have highlighted the potential of 3-{(benzyloxy)carbonylamino}-4-(2,4,5-trifluorophenyl)butanoic acid in the development of novel therapeutic agents. Its structure allows for extensive chemical modification, enabling researchers to explore its application in drug design targeting specific biological pathways. For instance, the trifluorophenyl moiety is known to enhance pharmacokinetic properties such as bioavailability and metabolic stability, making this compound a promising candidate for drug delivery systems.

One of the key areas of research involving this compound is its role in peptide synthesis. The benzyloxycarbonyl (Cbz) group serves as an excellent protecting group for amino acids during peptide bond formation. This has led to its widespread use in the synthesis of complex polypeptides and proteins. Moreover, the butanoic acid backbone provides flexibility in designing molecules with varying chain lengths and functional groups, further expanding its utility in medicinal chemistry.

Another significant aspect of 3-{(benzyloxy)carbonylamino}-4-(2,4,5-trifluorophenyl)butanoic acid is its potential in the development of fluorinated drugs. Fluorine atoms are known to enhance drug potency and selectivity due to their unique electronic properties. The trifluorophenyl group in this compound contributes to its stability and ability to interact with biological targets such as enzymes and receptors. Recent advancements in fluorine chemistry have further underscored the importance of this compound in creating next-generation pharmaceuticals.

In terms of synthesis, 3-{(benzyloxy)carbonylamino}-4-(2,4,5-trifluorophenyl)butanoic acid can be prepared through a variety of methods, including nucleophilic substitution and coupling reactions. These methods have been optimized to ensure high yields and purity levels, making it accessible for large-scale production. Additionally, the use of environmentally friendly reagents and catalysts has become a focus in recent synthetic protocols to align with green chemistry principles.

The biological activity of this compound has been extensively studied using advanced techniques such as X-ray crystallography and molecular modeling. These studies have provided insights into its binding affinity with various protein targets and its potential role in modulating cellular pathways. For example, research has shown that derivatives of this compound exhibit potent inhibitory activity against certain kinases involved in cancer progression.

Furthermore, 3-{(benzyloxy)carbonylamino}-4-(2,4,5-trifluorophenyl)butanoic acid has been explored as a precursor for developing vaccines and immunotherapies. Its ability to stimulate immune responses makes it a valuable component in vaccine adjuvants. Recent clinical trials have demonstrated promising results in terms of safety and efficacy profiles when used as part of immunomodulatory agents.

In conclusion, 3-{(benzyloxy)carbonylamino}-4-(2,4,5-trifluorophenyl)butanoic acid (CAS No. 2353686-54-9) stands out as a versatile molecule with wide-ranging applications in drug discovery and development. Its unique structure and functional groups make it an invaluable tool for researchers aiming to create innovative therapeutic solutions. As advancements in chemical synthesis and biological research continue to unfold, this compound is expected to play an even more pivotal role in shaping the future of medicine.